Cas no 959271-74-0 (2-Tosylisoindoline-5-carboxylic acid)
959271-74-0 structure
Product Name:2-Tosylisoindoline-5-carboxylic acid
CAS No:959271-74-0
MF:C16H15NO4S
MW:317.35960316658
CID:855114
PubChem ID:6424448
Update Time:2025-04-19
2-Tosylisoindoline-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Tosylisoindoline-5-carboxylic acid
- 959271-74-0
- IFCJQXATMSQCOR-UHFFFAOYSA-N
- 2-(4-methylbenzenesulfonyl)-2,3-dihydro-1H-isoindole-5-carboxylic acid
- 2-(4-methylphenyl)sulfonyl-1,3-dihydroisoindole-5-carboxylic acid
- 2-(Toluene-4-sulfonyl)-2,3-dihydro-1H-isoindole-5-carboxylic acid
- A904748
- 2-TOSYLISOINDOLINE-5-CARBOXYLIC ACID 97%
- DB-347340
-
- Inchi: 1S/C16H15NO4S/c1-11-2-6-15(7-3-11)22(20,21)17-9-13-5-4-12(16(18)19)8-14(13)10-17/h2-8H,9-10H2,1H3,(H,18,19)
- InChI Key: IFCJQXATMSQCOR-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C)=CC=1)(N1CC2C=CC(C(=O)O)=CC=2C1)(=O)=O
Computed Properties
- Exact Mass: 317.07217913g/mol
- Monoisotopic Mass: 317.07217913g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 519
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 83.1Ų
2-Tosylisoindoline-5-carboxylic acid Security Information
- Hazard Category Code: 20/21/22-36/37/38
- Safety Instruction: 24/25-36/37
2-Tosylisoindoline-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM147682-250mg |
2-Tosylisoindoline-5-carboxylic acid |
959271-74-0 | 95% | 250mg |
$963 | 2024-07-18 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1750666-250mg |
2-Tosylisoindoline-5-carboxylic acid |
959271-74-0 | 98% | 250mg |
¥8892.00 | 2024-04-23 | |
| A2B Chem LLC | AX16287-1g |
2-Tosylisoindoline-5-carboxylic acid |
959271-74-0 | 95% | 1g |
$1275.00 | 2024-07-18 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | A01_234022-250mg |
2-Tosylisoindoline-5-carboxylic acid, 97% |
959271-74-0 | 97% | 250mg |
¥4828.00 | 2025-04-11 |
2-Tosylisoindoline-5-carboxylic acid Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
959271-74-0 (2-Tosylisoindoline-5-carboxylic acid) Related Products
- 102479-27-6(Benzoic acid, 4-[[bis(phenylmethyl)amino]sulfonyl]-)
- 418775-65-2(5-(Diethylsulfamoyl)-2-methylbenzoic Acid)
- 88575-11-5(Benzoic acid, 4-[(dipropylamino)sulfonyl]-, ytterbium(3+) salt, hexahydrate (9CI))
- 887202-40-6(4-benzyl(methyl)sulfamoylbenzoic acid)
- 57-66-9(Probenecid)
- 1576-46-1(3-Diethylsulfamoylbenzoic acid)
- 1213-06-5(Etebenecid)
- 313259-91-5(3-(Diethylsulfamoyl)-4-methylbenzoic Acid)
- 327092-81-9(AKR1C3-IN-1)
- 6306-19-0(Benzoic acid,4-[(ethylmethylamino)sulfonyl]-)
Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent